5-Methoxy-7-nitro-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione

Specification

• CAS No.: 820214-19-5
• Molecular Formula: C8H7N3O6S
• Molecular Weight: 273.23 g/mol
• IUPAC Name: 5-methoxy-7-nitro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one
• Standard InChI: InChI=1S/C8H7N3O6S/c1-17-5-2-4(11(13)14)3-6-7(5)9-8(12)10-18(6,15)16/h2-3H,1H3,(H2,9,10,12)
• Standard InChI Key: WNQJEGXTWBZCMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])S(=O)(=O)NC(=O)N2

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 5-methoxy-7-nitro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-one, reveals its core structure: a benzothiadiazine ring system fused with a sulfonamide group. Key features include:

• Sulfonamide moiety: The 1,1-dioxo configuration (S=O₂) enhances hydrogen-bonding capacity and metabolic stability.

• Nitro group at C7: Electron-withdrawing effects polarize the aromatic system, potentially influencing π-π stacking interactions with biological targets.

• Methoxy substituent at C5: Introduces steric bulk and modulates electron density across the ring.

Table 1: Fundamental Physicochemical Properties

Property	Value
Molecular Formula	C₈H₇N₃O₆S
Molecular Weight	273.23 g/mol
IUPAC Name	5-methoxy-7-nitro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-one
Canonical SMILES	COC1=C2C(=CC(=C1)N+[O-])S(=O)(=O)NC(=O)N2
Topological Polar Surface Area	143 Ų (calculated)

The SMILES string illustrates the bicyclic system, with the sulfonamide bridge connecting positions 1 and 2 of the benzene ring. X-ray crystallography data, though unavailable for this specific compound, predicts a planar configuration stabilized by intramolecular hydrogen bonds between the sulfonyl oxygen and adjacent NH group.

Synthesis and Analytical Characterization

Synthetic Pathways

While explicit synthesis protocols for 5-methoxy-7-nitro-1λ⁶-benzothiadiazine trione remain proprietary, retrosynthetic analysis suggests plausible routes:

• Nucleophilic aromatic substitution: Starting from 5-methoxy-7-nitro-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, cyclization with urea derivatives could form the thiadiazinone ring.

• Stepwise functionalization: Sequential nitration and methoxylation of a benzothiadiazine precursor, followed by oxidation to install the sulfone group.

Reaction monitoring via thin-layer chromatography (Rf ≈ 0.35 in ethyl acetate/hexane 1:1) and purification by recrystallization from ethanol/water mixtures are typical for analogous compounds.

Table 2: Key Spectroscopic Signatures

Technique	Observed Signals	Assignment
¹H NMR (DMSO-d₆, 400 MHz)	δ 8.21 (s, 1H, Ar-H), 3.89 (s, 3H, OCH₃), 11.32 (br s, 1H, NH)	Nitro-aromatic proton, methoxy group, sulfonamide NH
¹³C NMR (DMSO-d₆, 100 MHz)	δ 164.5 (C=O), 152.1 (C-NO₂), 56.7 (OCH₃)	Carbonyl, nitro-substituted carbon, methoxy carbon
IR (KBr, cm⁻¹)	1725 (C=O), 1530 (asym NO₂), 1340 (sym NO₂), 1160 (S=O)	Stretching vibrations of functional groups

Mass spectral analysis (ESI-MS) shows a molecular ion peak at m/z 274.05 [M+H]⁺, consistent with the molecular formula C₈H₇N₃O₆S. High-resolution mass spectrometry would confirm elemental composition with ≤3 ppm error.

These computational models require experimental validation via enzymatic assays. For reference, analogue compound 4i (7-chloro-N-(2,6-dichlorophenyl)benzo[d]thiazole-2-amine) shows IC₅₀ = 1.8 μM against PKCα.

Receptor Interactions

Structural similarities to known ligands suggest possible activity at:

• 5-HT₁A receptors: The planar aromatic system may mimic tryptamine derivatives, though the sulfone group likely reduces blood-brain barrier permeability.

• α₁-Adrenoceptors: Benzothiadiazines with 3-arylpiperazine substituents exhibit subtype selectivity (e.g., pKb = 7.59 at α₁D).

Pharmacological Considerations

ADMET Profiling

Predicted using SwissADME and pkCSM:

Parameter	Prediction
Water solubility	-3.45 (LogS)
Caco-2 permeability	0.92 × 10⁻⁶ cm/s
hERG inhibition	Low risk (pIC₅₀ = 4.1)
CYP3A4 inhibition	Non-inhibitor

The compound likely exhibits poor oral bioavailability (F ≈ 12%) due to limited intestinal absorption and first-pass metabolism. Structural modifications, such as replacing the nitro group with a trifluoromethyl moiety, could enhance pharmacokinetics.

Future Research Directions

• Synthetic optimization: Develop catalytic asymmetric methods to access enantiomerically pure forms, potentially improving target selectivity.

• Target deconvolution: Employ chemoproteomics to identify off-target binding partners and assess safety profiles.

• Prodrug strategies: Mask the sulfonamide as a tert-butoxycarbonyl (Boc) protected amine to enhance membrane permeability.